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Compound of Interest

Compound Name: tert-Butyl propionate

Cat. No.: B1293826

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermo-chemical and
physical properties of tert-butyl propionate (CAS 20487-40-5). The document collates data
from various sources, details relevant experimental methodologies for thermo-chemical
analysis, and presents a key synthetic pathway. All quantitative data is presented in structured
tables for clarity and ease of comparison.

Physical and Chemical Properties

Tert-butyl propionate, also known as tert-butyl propanoate, is an ester of propionic acid and
tert-butyl alcohol.[1] It is a colorless liquid with a characteristic fruity odor.[1] Below is a
summary of its key physical and chemical properties.
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Property Value Source(s)
Molecular Formula C7H1402 [21[3114]
Molecular Weight 130.18 g/mol [21[31[5]
CAS Number 20487-40-5 [21[31[5]
Appearance Colorless liquid [41[6]
Density 0.865 g/mL at 25 °C [51[7]
Boiling Point 118-118.5°C [51[71I8]
Refractive Index (n20/D) 1.393 [518]

Flash Point

21 °C (69.8 °F) - closed cup

[5]19]

Vapor Pressure (est.)

17.11 hPa at 20°C; 22.96 hPa
at 25°C

[2]

Limited solubility in water;

Solubility soluble in organic solvents like  [1][2]
ethanol.
JAELLLITIZHOGQ-

InChl Key [3][5]
UHFFFAOYSA-N

SMILES CCC(=0)0C(C)(C)C [2][31[5]

Thermo-chemical Data

Detailed experimental thermo-chemical data for tert-butyl propionate is not extensively

available in the public literature. Properties such as the standard enthalpy of formation and the

standard enthalpy of combustion are crucial for reaction modeling and safety assessments.

While specific values for tert-butyl propionate are not cited in the searched literature, the

experimental protocols for determining these values for similar esters are well-established.
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Thermo-chemical Property  Value Source(s)
Standard Enthalpy of Data not readily available in

Formation (AfH°®) searched literature.

Standard Enthalpy of Data not readily available in

Combustion (AcH®) searched literature.

) Data not readily available in
Heat Capacity (Cp) ]
searched literature.

Key Experimental Protocols

The following sections describe the standard methodologies used to determine the primary
thermo-chemical properties of organic esters like tert-butyl propionate.

The standard enthalpy of combustion is determined using an isoperibol bomb calorimeter.[10]
This technigue measures the heat released when a substance is completely combusted in a
controlled environment.

e Principle: A known mass of the sample is combusted in a constant-volume container (the
"bomb") filled with excess pure oxygen. The bomb is submerged in a known volume of water
in an insulated container (the calorimeter). The heat released by the combustion reaction is
absorbed by the water and the calorimeter hardware, causing a temperature increase that is
precisely measured.[11]

e Apparatus:

o Oxygen combustion bomb

o

Calorimeter bucket (containing a known mass of water)

[¢]

High-precision digital thermometer (resolution of £0.001 °C)

o

Ignition system

Stirrer

[e]
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o Experimental Workflow:

o

A pellet of a known mass (approx. 0.5-1.0 g) of tert-butyl propionate is placed in a
crucible inside the oxygen bomb.

o The bomb is sealed and pressurized with high-purity oxygen to approximately 30 atm.

o The sealed bomb is placed in the calorimeter bucket, which is filled with a known mass of
water.

o The system is allowed to reach thermal equilibrium, and the initial temperature is recorded
for several minutes to establish a baseline.

o The sample is ignited via an electrical fuse.

o The temperature of the water is recorded at regular intervals as it rises to a maximum and
then slowly cools.

o The total heat released (g_total) is calculated from the corrected temperature change (AT)
and the previously determined total heat capacity of the calorimeter system (C_cal).

o The enthalpy of combustion is then calculated on a molar basis from the heat released
and the number of moles of the sample combusted.[12]

DSC is a thermal analysis technique used to measure the amount of heat required to increase
the temperature of a sample.

e Principle: DSC measures the difference in heat flow between a sample and an inert
reference as a function of temperature while both are subjected to a controlled temperature
program.

e Apparatus:
o Differential Scanning Calorimeter
o Hermetically sealed sample pans (e.g., aluminum)

o An inert reference pan (usually empty)
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o Experimental Workflow:

o The instrument is calibrated using a standard material with a known heat capacity and
melting point (e.g., indium).

o Asmall, known mass of tert-butyl propionate is hermetically sealed in a sample pan.
o The sample pan and an empty reference pan are placed in the DSC cell.
o Athree-step thermal program is typically run:

» An initial heating scan to erase the thermal history of the sample.

= A controlled cooling scan.

» Afinal heating scan at a constant rate (e.g., 10 °C/min) over the desired temperature
range.

o The heat flow is measured during the final heating scan.

o The heat capacity of the sample is calculated by comparing its heat flow curve to that of a
known standard (e.g., sapphire) and a baseline (empty pan) run under identical conditions.

Synthesis Pathway: Fischer Esterification

Tert-butyl propionate is commonly synthesized via the Fischer esterification of propionic acid
with tert-butyl alcohol, using a strong acid catalyst such as sulfuric acid.[5][13] This is a
reversible nucleophilic acyl substitution reaction.[8][14] The equilibrium is typically driven
towards the product by using an excess of one reactant or by removing water as it is formed.
[14]
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Figure 1: Reaction pathway for the synthesis of tert-butyl propionate.

Safety Information

Tert-butyl propionate is a flammable liquid and requires careful handling. The following table
summarizes its GHS hazard classifications.
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Hazard Type GHS Classification Source(s)
Signal Word Danger [41[5]
Pictograms Flame, Exclamation Mark [4]

H225: Highly flammable liquid

and vapor. H315: Causes skin
Hazard Statements o [5]

irritation. H319: Causes

serious eye irritation.

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
P280: Wear protective

] gloves/eye protection/face

Precautionary Statements ] [5119]

protection. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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